Cas no 1361565-94-7 (3-Amino-5,2',4',6'-tetrachlorobiphenyl)

• Product Name: 3-Amino-5,2',4',6'-tetrachlorobiphenyl
• CAS No: 1361565-94-7
• MF: C₁₂H₇Cl₄N
• MW: 307.002679109573
• CID: 4996221
• Update Time: 2025-05-20

3-Amino-5,2',4',6'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5,2',4',6'-tetrachlorobiphenyl

• Inchi： 1S/C12H7Cl4N/c13-7-1-6(2-9(17)3-7)12-10(15)4-8(14)5-11(12)16/h1-5H,17H2
• InChI Key： OMIOZOIMNYFPAL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=C(C=C(C=1)N)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 5.2
• Topological Polar Surface Area: 26

Additional information on 3-Amino-5,2',4',6'-tetrachlorobiphenyl

Introduction to 3-Amino-5,2',4',6'-tetrachlorobiphenyl (CAS No. 1361565-94-7) and Its Emerging Applications in Chemical Biology

The compound 3-Amino-5,2',4',6'-tetrachlorobiphenyl, identified by the CAS number 1361565-94-7, represents a significant molecule in the realm of chemical biology and pharmaceutical research. As a substituted biphenyl derivative, it possesses unique structural and electronic properties that make it a valuable candidate for various applications, particularly in the development of novel bioactive molecules. The presence of multiple chlorine atoms and an amino group introduces distinct reactivity, enabling diverse functionalization strategies that are pivotal for drug discovery and material science.

In recent years, the study of halogenated aromatic compounds has garnered considerable attention due to their broad spectrum of biological activities. Among these, biphenyl derivatives have been extensively explored for their potential in modulating biological pathways. The specific substitution pattern of 3-Amino-5,2',4',6'-tetrachlorobiphenyl enhances its interaction with biological targets, making it a promising scaffold for therapeutic intervention. The chlorine atoms at positions 5, 2', 4', and 6' contribute to its lipophilicity and electron-withdrawing effects, which can fine-tune its binding affinity to proteins and enzymes.

One of the most compelling aspects of 3-Amino-5,2',4',6'-tetrachlorobiphenyl is its versatility in chemical synthesis. The amino group serves as a nucleophilic center, allowing for further derivatization through amide bond formation, urea synthesis, or condensation reactions. These modifications are crucial for generating libraries of compounds with tailored biological properties. For instance, linking this scaffold to pharmacophores that target specific receptors or enzymes has shown promise in preclinical studies for treating neurological disorders and inflammatory conditions.

Recent advancements in computational chemistry have further enhanced the utility of 3-Amino-5,2',4',6'-tetrachlorobiphenyl. Molecular modeling studies indicate that its rigid biphenyl core can effectively mimic natural ligands in protein binding pockets. By leveraging virtual screening techniques, researchers have identified potential lead compounds derived from this scaffold that exhibit inhibitory activity against kinases and other therapeutic targets. Such computational approaches not only accelerate the drug discovery process but also provide insights into the structural determinants of bioactivity.

The environmental impact of halogenated compounds is another critical consideration in their development and application. While 3-Amino-5,2',4',6'-tetrachlorobiphenyl is not classified as a persistent organic pollutant under current regulations, its stability and reactivity must be carefully evaluated to ensure safe handling and disposal. Emerging research focuses on designing derivatives with improved biodegradability or lower toxicity profiles while maintaining their pharmacological efficacy. This balance between potency and environmental responsibility is essential for sustainable pharmaceutical development.

In conclusion, 3-Amino-5,2',4',6'-tetrachlorobiphenyl (CAS No. 1361565-94-7) stands out as a versatile and promising compound in chemical biology. Its unique structural features enable diverse applications in drug discovery, material science, and environmental chemistry. As research continues to uncover new synthetic pathways and biological functions associated with halogenated biphenyls, this molecule will undoubtedly play a significant role in shaping future advancements in the field.